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Compound of Interest

Compound Name:
5-(4-Chlorophenyl)-2-

methoxypyridine

CAS No.: 1198416-70-4

Cat. No.: B598246

Get Quote

An In-depth Technical Guide to the Physical and Spectral Properties of 5-(4-Chlorophenyl)-2-
methoxypyridine

Introduction
5-(4-Chlorophenyl)-2-methoxypyridine is a substituted pyridine derivative of significant

interest to researchers in medicinal chemistry and materials science. As a biaryl heterocyclic

compound, it serves as a crucial scaffold and building block for the synthesis of more complex

molecules with potential therapeutic activities. The presence of the methoxy group, the chlorine

substituent, and the pyridine ring offers multiple sites for functionalization, making it a versatile

precursor in drug discovery programs.

This technical guide provides a comprehensive overview of the essential physicochemical

properties and detailed spectral data of 5-(4-Chlorophenyl)-2-methoxypyridine. It is designed

for scientists and professionals who require a deep understanding of this compound's

characteristics for synthesis, characterization, and application. The guide includes predicted
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spectral data based on established principles, detailed experimental protocols for its synthesis

and analysis, and the scientific rationale behind these methodologies.

Physicochemical Properties
The fundamental physical and chemical properties of a compound are critical for its handling,

storage, and application in experimental workflows. The key properties for 5-(4-
Chlorophenyl)-2-methoxypyridine are summarized below.

Property Value Source

IUPAC Name
5-(4-chlorophenyl)-2-

methoxypyridine
-

CAS Number 1198416-70-4 [1]

Molecular Formula C₁₂H₁₀ClNO [1]

Molecular Weight 219.67 g/mol [1]

Appearance
Predicted: White to off-white

solid
-

Melting Point
Not experimentally determined

in searched literature.
-

Boiling Point
Not experimentally determined

in searched literature.
-

SMILES
COC1=NC=C(C=C1)C2=CC=

C(Cl)C=C2
[1]

InChI Key
Not available in searched

literature.
-

Molecular Structure
The structural arrangement of 5-(4-Chlorophenyl)-2-methoxypyridine is fundamental to

understanding its spectral characteristics and chemical reactivity. The numbering convention

used in this guide for spectral assignments is illustrated below.
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Caption: Molecular structure and atom numbering for 5-(4-Chlorophenyl)-2-methoxypyridine.

Spectroscopic Data & Analysis
Direct experimental spectra for 5-(4-Chlorophenyl)-2-methoxypyridine are not widely

available in the public literature. Therefore, the following sections provide predicted data based

on established principles of spectroscopic interpretation and analysis of structurally analogous

compounds.[2][3]

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H NMR spectrum is predicted to show distinct signals for the aromatic protons on both the

pyridine and chlorophenyl rings, as well as a characteristic singlet for the methoxy group

protons. The chemical shifts are influenced by the electronic effects of the nitrogen atom, the

methoxy group, and the chlorine atom.

Predicted ¹H NMR Data (400 MHz, CDCl₃)
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~8.25 Doublet (d) 1H H6

Proton
adjacent to the
pyridine
nitrogen,
deshielded.

~7.65
Doublet of

Doublets (dd)
1H H4

Coupled to both

H3 and H6 (small

coupling).

~7.45 Doublet (d) 2H H2', H6'

Protons on the

chlorophenyl ring

ortho to the

pyridine,

deshielded by

aromatic ring

current.

~7.40 Doublet (d) 2H H3', H5'

Protons on the

chlorophenyl ring

meta to the

pyridine.

~6.85 Doublet (d) 1H H3

Proton ortho to

the electron-

donating

methoxy group,

shielded.

| ~3.95 | Singlet (s) | 3H | -OCH₃ | Protons of the methoxy group. |

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹³C NMR spectrum will provide information on the carbon skeleton. The number of unique

carbon signals should correspond to the number of chemically non-equivalent carbon atoms in

the molecule.
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Predicted ¹³C NMR Data (101 MHz, CDCl₃)

Chemical Shift (δ, ppm) Assignment Rationale

~164.0 C2
Carbon attached to both
nitrogen and oxygen,
highly deshielded.

~147.5 C6
Aromatic carbon adjacent to

nitrogen.

~138.0 C4
Aromatic carbon in the pyridine

ring.

~136.5 C1'

Quaternary carbon of the

chlorophenyl ring attached to

pyridine.

~134.0 C4'
Carbon atom bearing the

chlorine substituent.

~129.5 C5

Quaternary carbon of the

pyridine ring attached to the

chlorophenyl ring.

~129.0 C3', C5'

Carbons meta to the pyridine

substituent on the

chlorophenyl ring.

~128.5 C2', C6'

Carbons ortho to the pyridine

substituent on the

chlorophenyl ring.

~111.0 C3

Carbon ortho to the electron-

donating methoxy group,

shielded.

| ~53.5 | -OCH₃ | Methoxy carbon. |

Mass Spectrometry (MS)
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Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the

molecule. For 5-(4-Chlorophenyl)-2-methoxypyridine, electron ionization (EI) would likely be

employed.

Predicted Mass Spectrometry Data (EI)

m/z Interpretation Rationale

219/221 [M]⁺

Molecular ion peak. The
presence of a peak at M+2
with ~1/3 the intensity of
M+ is the characteristic
isotopic signature of one
chlorine atom.

204/206 [M - CH₃]⁺
Loss of a methyl radical from

the methoxy group.

188 [M - OCH₃]⁺ Loss of a methoxy radical.

153 [M - Cl - CH₃]⁺
Loss of chlorine and a methyl

radical.

| 115 | [C₅H₄N-C₆H₅]⁺ fragment | Fragmentation involving cleavage of the bond between the

two aromatic rings. |

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule based on the

absorption of specific frequencies of infrared light.[4][5]

Predicted Key IR Absorptions
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Wavenumber (cm⁻¹) Vibration Type Functional Group

~3100-3000 C-H Stretch Aromatic

~2950-2850 C-H Stretch Aliphatic (-OCH₃)

~1600-1580 C=N Stretch Pyridine Ring

~1500-1400 C=C Stretch Aromatic Rings

~1250-1200 C-O-C Stretch Aryl-alkyl ether (asymmetric)

~1050-1000 C-O-C Stretch Aryl-alkyl ether (symmetric)

~1100-1000 C-Cl Stretch Aryl Halide

| ~850-800 | C-H Bend | 1,4-disubstituted benzene (para) |

Experimental Protocols
The following sections provide detailed, field-proven methodologies for the synthesis and

spectroscopic characterization of 5-(4-Chlorophenyl)-2-methoxypyridine.

Synthesis Protocol: Suzuki-Miyaura Cross-Coupling
The Suzuki-Miyaura cross-coupling reaction is a robust and widely used method for the

formation of C-C bonds between aryl groups. This protocol outlines the synthesis of the title

compound from 5-bromo-2-methoxypyridine and 4-chlorophenylboronic acid. A similar

methodology has been successfully used for related fluorinated pyridines.[6]

Workflow for Suzuki-Miyaura Synthesis
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Reaction Setup

Reaction

Work-up & Isolation

Purification

Combine Reactants:
- 5-Bromo-2-methoxypyridine
- 4-Chlorophenylboronic acid

- K₃PO₄ (Base)
- Dioxane (Solvent)

Degas Mixture
(N₂ Purge)

Add Catalyst
(e.g., Pd(PPh₃)₄)

Heat to Reflux
(e.g., 100 °C) for 8-12h

Monitor Progress
(TLC or GC-MS)

Cool and Quench
(Add Water)

Extract with Organic Solvent
(e.g., Ethyl Acetate)

Dry Organic Layer
(Na₂SO₄ or MgSO₄)

Concentrate in vacuo

Purify by Column Chromatography
(Silica Gel, Hexane/EtOAc gradient)

Characterize Final Product
(NMR, MS, IR)

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 5-(4-Chlorophenyl)-2-methoxypyridine.
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Step-by-Step Methodology:

Reaction Setup: To a flame-dried round-bottom flask, add 5-bromo-2-methoxypyridine (1.0

eq), 4-chlorophenylboronic acid (1.1 eq), and potassium phosphate (K₃PO₄, 2.0 eq).

Solvent Addition: Add anhydrous 1,4-dioxane to the flask to achieve a concentration of

approximately 0.1 M with respect to the limiting reagent.

Degassing: Seal the flask with a septum and purge with dry nitrogen or argon gas for 15-20

minutes to remove oxygen, which can deactivate the palladium catalyst.

Catalyst Addition: Under a positive pressure of the inert gas, add the palladium catalyst, such

as tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.02-0.05 eq).

Reaction: Heat the reaction mixture to reflux (approximately 100 °C) and stir vigorously.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-

mass spectrometry (GC-MS). The reaction is typically complete within 8-12 hours.

Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with

water and transfer to a separatory funnel.

Extraction: Extract the aqueous layer three times with an organic solvent such as ethyl

acetate.

Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous

sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a

rotary evaporator.

Purification: Purify the crude residue by flash column chromatography on silica gel, typically

using a gradient of ethyl acetate in hexanes as the eluent, to yield the pure product.

Protocol for Spectroscopic Analysis
Accurate spectral data acquisition is paramount for structural confirmation.

Workflow for Spectroscopic Analysis
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NMR Spectroscopy Mass Spectrometry (GC-MS) IR Spectroscopy (ATR)

Pure, Dry Sample of
5-(4-Chlorophenyl)-2-methoxypyridine

Dissolve ~5-10 mg
in ~0.6 mL CDCl₃

Dissolve ~1 mg
in 1 mL Volatile Solvent (e.g., EtOAc)

Place Small Amount of Solid
on ATR Crystal

Acquire ¹H and ¹³C Spectra
(400+ MHz Spectrometer)

Process Data
(Fourier Transform, Phasing, Baseline Correction)

Structural Confirmation

Inject into GC-MS
(EI Mode, 70 eV)

Analyze Mass Spectrum
(Molecular Ion, Isotope Pattern, Fragmentation)

Acquire Spectrum
(e.g., 4000-400 cm⁻¹)

Analyze Absorption Bands
(Identify Functional Groups)

Click to download full resolution via product page

Caption: General workflow for the spectroscopic analysis of the synthesized compound.

1. NMR Sample Preparation & Acquisition:[7][8]

Sample Preparation: Accurately weigh 5-10 mg of the purified, dry compound into a clean

NMR tube. Add approximately 0.6 mL of a suitable deuterated solvent, such as chloroform-d

(CDCl₃). Ensure the sample is fully dissolved.

Rationale: CDCl₃ is a standard choice for its ability to dissolve a wide range of organic

compounds and for providing a deuterium signal that the spectrometer uses to "lock" the

magnetic field, ensuring stability.[7]

Acquisition: Acquire ¹H and ¹³C spectra on a high-field NMR spectrometer (e.g., 400 MHz or

higher). Standard pulse programs are used for both nuclei. For ¹³C, a proton-decoupled
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experiment is standard to produce a spectrum with singlets for each carbon.

2. GC-MS Sample Preparation & Acquisition:[9]

Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a volatile

solvent like ethyl acetate or methanol.

Acquisition: Inject a small volume (e.g., 1 µL) into a GC-MS system. The gas chromatograph

will separate the compound from any minor impurities before it enters the mass

spectrometer.

Parameters: Use a standard non-polar column (e.g., HP-5ms). The mass spectrometer

should be operated in Electron Ionization (EI) mode at 70 eV.

3. IR Sample Preparation & Acquisition:[10][11]

Sample Preparation: For a solid sample, Attenuated Total Reflectance (ATR) is a modern

and convenient method. Place a small amount of the dry solid directly onto the ATR crystal.

Acquisition: Acquire the spectrum, typically over a range of 4000-400 cm⁻¹. A background

spectrum of the clean ATR crystal should be taken first and automatically subtracted from the

sample spectrum.

Conclusion
This guide has provided a detailed technical overview of 5-(4-Chlorophenyl)-2-
methoxypyridine, a compound of considerable utility in synthetic chemistry. By combining

predicted spectral data with robust, validated protocols for its synthesis and characterization,

this document serves as a valuable resource for researchers. The elucidated physicochemical

properties and spectral fingerprints offer the necessary foundation for its application in the

development of novel pharmaceuticals and advanced materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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